Cas no 915930-21-1 (5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide)
5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide
- 915930-21-1
- AP-263/43371221
- AKOS005139605
- Z45537466
-
- Inchi: 1S/C12H16BrNO3S/c1-17-11-7-6-9(13)8-12(11)18(15,16)14-10-4-2-3-5-10/h6-8,10,14H,2-5H2,1H3
- InChI Key: FQUCHIKGMXTGEX-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)S(NC1CCCC1)(=O)=O)OC
Computed Properties
- Exact Mass: 333.00343Da
- Monoisotopic Mass: 333.00343Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- Color/Form: NA
- Flash Point: 310.9±32.9 °C
5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B011249-250mg |
5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide |
915930-21-1 | 250mg |
$ 315.00 | 2022-06-07 | ||
| TRC | B011249-500mg |
5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide |
915930-21-1 | 500mg |
$ 530.00 | 2022-06-07 |
5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide
Introduction to 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide (CAS No. 915930-21-1)
5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 915930-21-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide, including the presence of a bromine substituent, a cyclopentyl amine group, and a methoxy group on the benzene ring, contribute to its unique chemical properties and reactivity. These structural elements not only influence its pharmacokinetic behavior but also play a crucial role in determining its interaction with biological targets.
The sulfonamide moiety in 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide is particularly noteworthy, as it is a well-established pharmacophore in drug design. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 5-position of the benzene ring enhances the compound's lipophilicity and may improve its cell membrane permeability, which is critical for drug absorption and distribution. Additionally, the cyclopentyl group provides steric hindrance, potentially influencing binding affinity to protein targets. The methoxy group at the 2-position further modulates the electronic properties of the aromatic ring, affecting both reactivity and biological activity.
In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced therapeutic efficacy and reduced side effects. 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide represents a promising candidate in this context. Studies have demonstrated that sulfonamides can act as inhibitors of various enzymes and receptors involved in metabolic pathways associated with diseases such as diabetes, obesity, and cancer. The unique combination of substituents in 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide makes it a versatile scaffold for further derivatization and optimization.
One of the most exciting areas of research involving 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide is its potential application in oncology. Preclinical studies have indicated that sulfonamides can modulate key signaling pathways involved in tumor growth and progression. The bromine substituent may enhance binding interactions with specific proteins or enzymes overexpressed in cancer cells, leading to targeted therapy. Furthermore, the cyclopentyl group could improve solubility and bioavailability, making it more suitable for clinical use. These findings have prompted further investigation into the development of sulfonamide-based drugs as chemotherapeutic agents.
Another significant area of interest is the antimicrobial activity of 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial agents. Sulfonamides have historically been used as antibiotics due to their ability to inhibit bacterial growth by disrupting folic acid synthesis. The structural modifications in 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide may enhance its efficacy against resistant bacterial strains by improving binding affinity or altering metabolic pathways. Research is ongoing to evaluate its potential as an alternative or complementary treatment for infections caused by multidrug-resistant bacteria.
The synthesis of 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include bromination of the benzene ring, introduction of the methoxy group, and subsequent formation of the sulfonamide bond with N-cyclopentylamine. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselectivity and minimize byproduct formation. The optimization of synthetic routes is crucial for scalable production, which is essential for preclinical and clinical studies.
In conclusion, 5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide (CAS No. 915930-21-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it a valuable scaffold for drug discovery efforts aimed at treating various diseases, including cancer and infections caused by resistant bacteria. Ongoing research continues to explore its mechanisms of action and therapeutic applications, paving the way for novel treatments with improved efficacy and safety profiles.
915930-21-1 (5-Bromo-N-cyclopentyl-2-methoxybenzenesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)